![molecular formula C19H13BrN2OS B2577027 (2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile CAS No. 476669-11-1](/img/structure/B2577027.png)
(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile, also known as BPTP, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BPTP belongs to the class of compounds known as thiazoles, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Research has explored the synthesis and potential applications of various heterocyclic compounds, including those with bromophenyl and methoxyphenyl groups. For instance, studies have developed practical synthesis methods for intermediates like 2-fluoro-4-bromobiphenyl, which are key in manufacturing non-steroidal anti-inflammatory materials, highlighting the importance of bromophenyl derivatives in pharmaceutical manufacturing (Qiu et al., 2009). Moreover, research into the chemistry of thiazole derivatives reveals their synthetic potential, enabling the creation of diverse heterocyclic compounds with various applications, from pharmaceuticals to materials science (Petrov & Androsov, 2013).
Biological Activities
Several studies have investigated the biological activities of compounds structurally related to the query compound, with focuses on their antimicrobial, antitumor, and antidiabetic properties. The research on 2,4-thiazolidinediones (TZDs), for example, has highlighted their potential as antimicrobial, anticancer, and antidiabetic agents, demonstrating the versatility of thiazole derivatives in drug development (Singh et al., 2022). Furthermore, the review of Schiff base, hydrazone, and oxime derivatives of curcumin has shown that modifications of this nature can significantly enhance the medicinal properties of the base compound, offering insights into how structural changes can impact biological activity (Omidi & Kakanejadifard, 2020).
Pharmacological Evaluation and Molecular Docking Studies
Pharmacological evaluations and molecular docking studies of benzofused thiazole derivatives have provided insights into their potential as antioxidant and anti-inflammatory agents, illustrating the process of drug discovery from synthesis to biological evaluation (Raut et al., 2020). These studies not only highlight the therapeutic potential of these compounds but also the methodologies for assessing their efficacy.
properties
IUPAC Name |
(Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13BrN2OS/c1-23-17-7-5-13(6-8-17)9-15(11-21)19-22-18(12-24-19)14-3-2-4-16(20)10-14/h2-10,12H,1H3/b15-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNZCDIVBHHHLSX-DHDCSXOGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.